Cas no 2734774-24-2 (2-(Benzyloxy)-1-fluoro-4-methoxybenzene)

• Product Name: 2-(Benzyloxy)-1-fluoro-4-methoxybenzene
• CAS No: 2734774-24-2
• MF: C₁₄H₁₃FO₂
• MW: 232.25
• CID: 5079820
• Update Time: 2026-03-01

2-(Benzyloxy)-1-fluoro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-1-fluoro-4-methoxybenzene

• Inchi： 1S/C14H13FO2/c1-16-12-7-8-13(15)14(9-12)17-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： SFXBRYSXWPFMKR-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(OC)C=1)F)CC1C=CC=CC=1

Additional information on 2-(Benzyloxy)-1-fluoro-4-methoxybenzene

Introduction to 2-(Benzyloxy)-1-fluoro-4-methoxybenzene (CAS No. 2734774-24-2)

2-(Benzyloxy)-1-fluoro-4-methoxybenzene, with the CAS number 2734774-24-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its benzene ring substituted with a benzyloxy group, a fluorine atom, and a methoxy group, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-(Benzyloxy)-1-fluoro-4-methoxybenzene is C₁₃H₁₁FO₂, and its molecular weight is approximately 230.21 g/mol. The presence of the fluorine atom imparts unique electronic and steric effects, making this compound an attractive candidate for various synthetic transformations and functionalization reactions. The benzyloxy and methoxy groups further enhance its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(Benzyloxy)-1-fluoro-4-methoxybenzene has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of a series of derivatives from 2-(Benzyloxy)-1-fluoro-4-methoxybenzene, which exhibited potent anti-inflammatory activity in vitro and in vivo models. These derivatives were found to selectively inhibit the production of pro-inflammatory cytokines without significant cytotoxicity, highlighting their potential as therapeutic agents.

Beyond pharmaceutical applications, 2-(Benzyloxy)-1-fluoro-4-methoxybenzene has also found use in materials science. Its unique electronic properties make it suitable for the development of functional materials such as organic semiconductors and luminescent materials. A research team at the University of California, Berkeley, recently demonstrated the use of 2-(Benzyloxy)-1-fluoro-4-methoxybenzene-based polymers in organic light-emitting diodes (OLEDs), achieving high efficiency and stability. The fluorine atom in the molecule enhances charge transport properties, while the benzyloxy and methoxy groups improve processability and film formation.

The synthesis of 2-(Benzyloxy)-1-fluoro-4-methoxybenzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and functional group transformations. One widely used method involves the reaction of 4-methoxyphenol with benzyl bromide to form the benzyloxy derivative, followed by selective fluorination at the para position using electrophilic fluorinating agents such as Selectfluor or N-F-Tosylate.

The physical properties of 2-(Benzyloxy)-1-fluoro-4-methoxybenzene, including its melting point, boiling point, and solubility in various solvents, have been extensively studied. It is generally a white crystalline solid with a melting point ranging from 65°C to 68°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. These properties make it suitable for use in both liquid-phase and solid-phase synthetic protocols.

In terms of safety and handling, while 2-(Benzyloxy)-1-fluoro-4-methoxybenzene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances to ensure stability and longevity.

The environmental impact of 2-(Benzyloxy)-1-fluoro-4-methoxybenzene has also been evaluated. Studies have shown that it has low toxicity to aquatic organisms when used at typical concentrations. However, responsible disposal practices should be followed to minimize any potential environmental impact. This includes proper waste management procedures and adherence to local environmental regulations.

In conclusion, 2-(Benzyloxy)-1-fluoro-4-methoxybenzene (CAS No. 2734774-24-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an invaluable intermediate in synthetic chemistry, while its diverse applications in pharmaceuticals and materials science underscore its importance in modern research. As ongoing studies continue to uncover new possibilities for this compound, it is likely that its role will expand further in the coming years.